Cas no 386211-69-4 (Quinolactacin A1; 3-Epimer)

Quinolactacin A1; 3-Epimer structure
Quinolactacin A1; 3-Epimer structure
Product Name:Quinolactacin A1; 3-Epimer
CAS No:386211-69-4
MF:C16H18N2O2
MW:270.326323986053
CID:6723887
Update Time:2024-03-03

Quinolactacin A1; 3-Epimer Chemical and Physical Properties

Names and Identifiers

    • Quinolactacin A2
    • Quinolactacins_A2
    • Quinolactacin A1
    • 3-sec-Butyl-4-methyl-2,3-dihydro-1H-pyrrolo[3,4-b]quinoline-1,9(4H)-dione
    • Quinolactacine A2
    • Quinolactacin A
    • Quinolactacine A1
    • (+)-Quinolactacin A2
    • Quinolactacine A
    • Quinolactacins_A1
    • Quinolactacin A1; 3-Epimer
    • Inchi: 1S/C16H18N2O2/c1-4-9(2)13-14-12(16(20)17-13)15(19)10-7-5-6-8-11(10)18(14)3/h5-9,13H,4H2,1-3H3,(H,17,20)
    • InChI Key: FLHQAMWKNPOTDV-UHFFFAOYSA-N
    • SMILES: CCC(C1C2N(C3C(C(C=2C(=O)N1)=O)=CC=CC=3)C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • XLogP3: 2.112
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